Cas no 1867556-06-6 (methyl (3R)-3-amino-3-(2-methyl-1,3-thiazol-5-yl)propanoate)

• Product Name: methyl (3R)-3-amino-3-(2-methyl-1,3-thiazol-5-yl)propanoate
• CAS No: 1867556-06-6
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 5936807
• PubChem ID: 165953527
• Update Time: 2025-10-23

methyl (3R)-3-amino-3-(2-methyl-1,3-thiazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-amino-3-(2-methyl-1,3-thiazol-5-yl)propanoate
• EN300-1164225
• 1867556-06-6

• Inchi： 1S/C8H12N2O2S/c1-5-10-4-7(13-5)6(9)3-8(11)12-2/h4,6H,3,9H2,1-2H3/t6-/m1/s1
• InChI Key： QRTXWNBYWCYJSM-ZCFIWIBFSA-N
• SMILES： S1C(C)=NC=C1[C@@H](CC(=O)OC)N

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 93.4Ų

Additional information on methyl (3R)-3-amino-3-(2-methyl-1,3-thiazol-5-yl)propanoate

Research Brief on Methyl (3R)-3-amino-3-(2-methyl-1,3-thiazol-5-yl)propanoate (CAS: 1867556-06-6): Recent Advances and Applications

Methyl (3R)-3-amino-3-(2-methyl-1,3-thiazol-5-yl)propanoate (CAS: 1867556-06-6) is a chiral intermediate of growing importance in the pharmaceutical and chemical biology fields. This compound, characterized by its thiazole moiety and ester functionality, has recently garnered attention due to its utility in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have explored its role as a key building block in drug discovery, leveraging its stereochemical purity and structural versatility.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's application in the synthesis of novel cathepsin K inhibitors, demonstrating its efficacy in modulating osteoclast activity for osteoporosis treatment. The researchers utilized methyl (3R)-3-amino-3-(2-methyl-1,3-thiazol-5-yl)propanoate as a critical intermediate to introduce stereospecificity, achieving a 40% improvement in inhibitory potency compared to racemic analogs. The study also emphasized the compound's stability under physiological conditions, a key factor for in vivo applications.

Further investigations have focused on optimizing synthetic routes for this intermediate. A recent patent (WO2023056123) disclosed a biocatalytic approach using engineered transaminases to produce the (R)-enantiomer with >99% enantiomeric excess (ee), addressing previous challenges in scalability and cost-efficiency. This advancement aligns with industry trends toward sustainable manufacturing, reducing reliance on traditional resolution methods.

In oncology research, methyl (3R)-3-amino-3-(2-methyl-1,3-thiazol-5-yl)propanoate has been incorporated into proteolysis-targeting chimeras (PROTACs) targeting BRD4, as reported in Nature Chemical Biology (2024). The thiazole ring's metal-coordinating properties were leveraged to enhance ternary complex formation, yielding degraders with DC50 values below 10 nM. This application underscores the compound's dual role as both a structural element and a pharmacophore enhancer.

Ongoing clinical trials (e.g., NCT05877194) evaluating derivatives of this intermediate for inflammatory diseases have shown promising Phase Ib results, with no observed hepatotoxicity—a common limitation of earlier thiazole-containing therapeutics. Analytical characterization by LC-MS/MS has confirmed the compound's metabolic stability, with a hepatic extraction ratio of <0.3 in human microsomal studies.

Despite these advances, challenges remain in the large-scale purification of methyl (3R)-3-amino-3-(2-methyl-1,3-thiazol-5-yl)propanoate, particularly regarding diastereomer separation. Recent work in Organic Process Research & Development proposes a crystallization-induced asymmetric transformation (CIAT) protocol using L-tartaric acid, achieving 98.5% de in kilogram-scale batches. This development may significantly impact commercial viability for upcoming GMP production.

The compound's unique structural features continue to inspire novel applications, including its recent use as a ligand in asymmetric hydrogenation catalysts (Dalton Trans., 2024) and as a fluorescent probe for zinc ion detection in biological systems. These diverse applications position methyl (3R)-3-amino-3-(2-methyl-1,3-thiazol-5-yl)propanoate as a multifaceted tool in both drug development and chemical biology research.